Cas no 16376-36-6 (β-Chloralose)

• Product Name: β-Chloralose
• CAS No: 16376-36-6
• MF: C₈H₁₁Cl₃O₆
• MW: 309.528340578079
• MDL: MFCD00064338
• CID: 160751
• Update Time: 2025-07-18

β-Chloralose Chemical and Physical Properties

Names and Identifiers

• alpha-D-Glucofuranose,1,2-O-[(1S)-2,2,2-trichloroethylidene]-
• β-Chloralose
• b-Chloralose(Technical)
• beta-Chloralose
• Chloralose, .β.-
• NSC 52806
• §NSC 52806
• B-CHLORALOSE
• SS-CHLORALOSE
• beta-Chloralos
• Einecs 240-429-2
• ss-chloralose beta-chloralose
• 1-O,2-O-[(S)-2,2,2-Trichloroethylidene]-α-D-glucofuranose
• 1-O,2-O-[(1S)-2,2,2-Trichloroethylidene]-α-D-glucofuranose

• MDL： MFCD00064338
• Inchi： 1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2-,3+,4-,5-,6-,7+/m1/s1
• InChI Key： OJYGBLRPYBAHRT-GVUNPQSCSA-N
• SMILES： ClC([C@@H]1O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O)O2)O)O1)(Cl)Cl

Computed Properties

• Exact Mass: 307.96200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.773
• Melting Point: 234-236 °C (dec.)(lit.)
• PSA: 88.38000
• LogP: -0.46290
• Solubility: Not determined
• Merck: 2072

β-Chloralose Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on β-Chloralose

β-Chloralose: Chemical Properties, Applications, and Recent Research Developments

β-Chloralose (CAS No. 16376-36-6) is a well-known organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its chloral derivative structure, has found diverse applications ranging from biochemical research to medical applications. The following discussion provides an in-depth exploration of the chemical properties, traditional and emerging applications, and the latest research developments involving β-Chloralose.

The molecular formula of β-Chloralose is C₈H₅Cl₃O₄, reflecting its composition of carbon, hydrogen, chlorine, and oxygen atoms. The presence of three chlorine atoms and the presence of both aldehyde and ester functional groups contribute to its reactivity and versatility in various chemical transformations. β-Chloralose typically appears as a white crystalline solid at room temperature, with a molecular weight of approximately 274.55 g/mol. Its solubility profile is notable, showing good solubility in polar organic solvents such as ethanol and acetone but limited solubility in water, which influences its application methods and conditions.

In biochemical research, β-Chloralose is widely recognized for its role as a potent insecticide and an effective tool for studying metabolic pathways in insects. Its mechanism of action involves the inhibition of enolase, an enzyme crucial for energy metabolism in insects. This inhibition disrupts the glycolytic pathway, leading to a significant reduction in ATP production and ultimately causing insect death. The specificity of β-Chloralose towards certain insect enzymes has made it a valuable compound in pest control research.

Moreover, β-Chloralose has been explored for its potential applications in medical research. One of the most intriguing aspects is its use as an intermediate in the synthesis of various pharmacologically active compounds. The chloral group in β-Chloralose can undergo further functionalization to produce derivatives with enhanced biological activities. Recent studies have highlighted its role in developing novel antiviral and antibacterial agents. For instance, modifications of the chloralose molecule have led to compounds with promising antiviral properties against RNA viruses by interfering with viral replication processes.

Recent advancements in synthetic chemistry have also expanded the utility of β-Chloralose beyond traditional applications. Researchers have developed novel synthetic routes that improve the yield and purity of β-Chloralose derivatives, making them more accessible for industrial-scale production. These advancements are particularly significant for pharmaceutical companies looking to develop new drugs with improved efficacy and safety profiles.

The use of computational modeling techniques has further enhanced our understanding of β-Chloralose's interactions with biological targets. Molecular dynamics simulations have been employed to study how β-Chloralose binds to specific enzymes and receptors at an atomic level. These simulations provide critical insights into the compound's mechanism of action and help in designing more effective derivatives with optimized binding affinities.

In addition to its biochemical applications, β-Chloralose has found utility in material science research. Its ability to form coordination complexes with metal ions has been exploited to develop novel materials with unique properties. These metal-β-Chloralose complexes exhibit interesting catalytic activities and have been explored as potential components in green chemistry processes aimed at reducing environmental impact.

The environmental impact of β-Chloralose is another area that has received considerable attention from researchers. While it is effective as an insecticide, concerns have been raised about its persistence in the environment and potential effects on non-target organisms. Ongoing studies are focused on developing environmentally friendly derivatives that maintain efficacy while minimizing ecological risks.

The pharmaceutical industry continues to explore new therapeutic applications for β-Chloralose derivatives. Preclinical studies have shown promising results in using modified versions of β-Chloralose for treating neurological disorders by modulating specific neurotransmitter systems. These findings open up new avenues for drug development targeting neurological conditions that are currently challenging to treat effectively.

Future research directions involving β-Chloralose are likely to focus on expanding its applications into nanotechnology and drug delivery systems. The ability to functionalize the chloral group allows for the integration of β-Chloralose into nanocarriers designed for targeted drug delivery. This approach could enhance therapeutic efficacy while reducing side effects associated with conventional drug formulations.

In conclusion, β-Chloralose (CAS No. 16376-36-6) remains a versatile compound with diverse applications across multiple scientific disciplines. From its traditional use as an insecticide to emerging applications in pharmaceuticals, material science, and environmental chemistry, this compound continues to be a subject of intense research interest. The latest advancements highlight its potential not only as a standalone compound but also as a building block for novel materials and drugs with enhanced functionalities.